Cas no 926256-14-6 (4-Amino-2-chloro-N-isopropylbenzamide)

• Product Name: 4-Amino-2-chloro-N-isopropylbenzamide
• CAS No: 926256-14-6
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 1087538
• PubChem ID: 16777178
• Update Time: 2025-06-14

4-Amino-2-chloro-N-isopropylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-N-isopropylbenzamide
• 4-amino-2-chloro-N-propan-2-ylbenzamide
• BMB25614
• MFCD09049628
• VS-10384
• AKOS000100234
• SCHEMBL10126503
• 4-amino-2-chloro-N-(propan-2-yl)benzamide
• DTXSID80588331
• 926256-14-6
• BB 0217334
• CS-0205603
• STK498742
• BBL031286
• DB-113126

• MDL： MFCD09049628
• Inchi： 1S/C10H13ClN2O/c1-6(2)13-10(14)8-4-3-7(12)5-9(8)11/h3-6H,12H2,1-2H3,(H,13,14)
• InChI Key： PQLLYWSYNFDCJO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NC(C)C)=O)N

Computed Properties

• Exact Mass: 212.0716407g/mol
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-Amino-2-chloro-N-isopropylbenzamide

Comprehensive Overview of 4-Amino-2-chloro-N-isopropylbenzamide (CAS No. 926256-14-6): Properties, Applications, and Industry Insights

4-Amino-2-chloro-N-isopropylbenzamide (CAS No. 926256-14-6) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This chlorinated benzamide derivative features a unique molecular structure, combining an amino group and an isopropylamide moiety, which contributes to its versatile reactivity. The compound's CAS registry number ensures precise identification in global chemical databases, while its systematic name reflects its IUPAC nomenclature compliance.

In recent years, the demand for high-purity benzamide intermediates like 4-Amino-2-chloro-N-isopropylbenzamide has surged, driven by advancements in small molecule drug discovery and crop protection formulations. Researchers frequently search for "926256-14-6 solubility data" or "synthetic routes for chloro-substituted benzamides," highlighting its technical importance. The compound's moderate lipophilicity (LogP ≈ 2.1) and hydrogen bonding capacity make it particularly valuable for designing bioactive molecules with optimized pharmacokinetic properties.

From a synthetic chemistry perspective, CAS 926256-14-6 serves as a key building block for heterocyclic compound synthesis. Its electron-withdrawing chloro substituent at the 2-position and nucleophilic amino group at the 4-position enable diverse cross-coupling reactions, including Buchwald-Hartwig aminations and Suzuki-Miyaura couplings. Laboratory protocols often emphasize the compound's stability under inert atmosphere conditions and compatibility with microwave-assisted organic synthesis techniques.

The agrochemical industry has shown growing interest in 4-Amino-2-chloro-N-isopropylbenzamide derivatives for developing next-generation fungicides. Patent literature reveals its structural motif in compounds exhibiting systemic acquired resistance (SAR) activation in plants. Environmental scientists frequently investigate "926256-14-6 biodegradation pathways" to assess ecological profiles, reflecting the compound's alignment with green chemistry principles.

Analytical characterization of CAS 926256-14-6 typically involves HPLC-UV (retention time ~8.2 min in C18 columns), GC-MS (characteristic m/z peaks at 212 and 170), and NMR spectroscopy (distinct aromatic proton signals between δ 7.1-7.9 ppm). Quality control specifications for commercial samples usually require ≥98% purity, with strict limits on heavy metal contaminants and residual solvents.

Emerging applications include its use as a fluorescent probe precursor in biochemical assays and as a ligand scaffold in coordination chemistry. The compound's crystal structure data (CCDC deposition numbers available) facilitates computational modeling studies, particularly in molecular docking simulations for drug design. Recent publications have explored its potential in metal-organic frameworks (MOFs) for selective molecular recognition.

Storage recommendations for 4-Amino-2-chloro-N-isopropylbenzamide emphasize protection from moisture and prolonged light exposure, with optimal stability observed at -20°C under argon atmosphere. Safety data sheets highlight standard organic compound handling procedures, including the use of nitrile gloves and fume hoods during weighing operations.

Market analysts note increasing custom synthesis inquiries for isotope-labeled versions (e.g., ¹³C, ¹⁵N) of 926256-14-6, driven by demand in metabolomics research. The compound's scalable production via continuous flow chemistry methods has become a focus area for process chemists aiming to improve atom economy and reduce E-factor metrics.

Regulatory status varies by jurisdiction, but 4-Amino-2-chloro-N-isopropylbenzamide generally falls under standard industrial chemical classifications. Environmental fate studies demonstrate moderate soil adsorption (K_oc ~350 mL/g) and aqueous photolysis half-life of approximately 14 days under simulated sunlight conditions.

Future research directions may explore the compound's utility in catalytic asymmetric synthesis or as a template for supramolecular chemistry applications. The growing availability of high-throughput screening data for benzamide libraries continues to reveal new structure-activity relationships for this chemically versatile scaffold.